440-58-4

Iodamide

Usually In Stock

• CAS RN:
• 440-58-4

• Formula:
• C12H11I3N2O4

• InChI:
• InChI=1S/C12H11I3N2O4/c1-4(18)16-3-6-8(13)7(12(20)21)10(15)11(9(6)14)17-5(2)19/h3H2,1-2H3,(H,16,18)(H,17,19)(H,20,21)

• InChIKey:
• VVDGWALACJEJKG-UHFFFAOYSA-N

• Iodamide is a benzoic acid compound having iodo substituents at the 2-, 4- and 6-positions, an acetamido substituent at the 3-position and an acetamidomethyl substituent at the 5-position. It has a role as a radioopaque medium. It is a member of benzoic acids and an organoiodine compound.
  Iodamide is a contrast medium molecule that is no longer marketed in the United States.
  An ionic monomeric contrast medium. (From Martindale, The Extra Pharmacopoeia, 30th ed, p706)

3-(3,4-dimethoxyphenyl)-9-(2-ethylphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

In Stock

• CAS RN:
• 929440-58-4

• Formula:
• C27H25NO5

• InChI:
• InChI=1S/C27H25NO5/c1-4-17-7-5-6-8-22(17)28-14-20-23(33-16-28)12-10-19-26(29)21(15-32-27(19)20)18-9-11-24(30-2)25(13-18)31-3/h5-13,15H,4,14,16H2,1-3H3

• InChIKey:
• BEYYMDWGMJPJTR-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-9-(2-ethylphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C27H25NO5 and its molecular weight is 443.5 g/mol. The purity is usually 95%.

Sulfo-Cyanine5.5 maleimide

Usually In Stock

• CAS RN:
• 2183440-58-4

• Sulfo-Cyanine5.5 dye is a water soluble far red to NIR emitting dye which is very hydrophilic due to the presence of four sulfo groups. Sulfo-Cyanine5.5 derivatives exhibit high water solubility. The dye is a perfect choice for the labeling of sensitive proteins, nanoparticles, and highly hydrophylic biopolymers. This maleimide is a thiol reactive dye that selectively labels cysteine residues. Disulfide bonds of native proteins should be reduced with an appropriate reducing agent, such as TCEP, according to our recommended protocol.